1,4-Dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine

• Molecular Formula: C8H12N6
• Molecular Weight: 192.22 g/mol
• IUPAC Name: 2,4-dimethyl-5-(2-methyltriazol-4-yl)pyrazol-3-amine
• InChI: InChI=1S/C8H12N6/c1-5-7(12-13(2)8(5)9)6-4-10-14(3)11-6/h4H,9H2,1-3H3
• InChI Key: NXYRIYGJZIJWEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C2=NN(N=C2)C)C)N

Description

1,4-Dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 1-position, a methylamino group at the 5-position, and a 2-methyl-2H-1,2,3-triazol-4-yl moiety at the 3-position. This structure combines aromaticity with hydrogen-bonding capabilities, making it relevant in medicinal chemistry and materials science. The triazolyl group introduces steric and electronic effects that influence molecular interactions, while the pyrazole core provides a scaffold for functionalization.

Preparation Methods

Synthesis of the Pyrazole Core

Methodology :
The pyrazole nucleus, 1,4-dimethyl-5-aminopyrazole , can be synthesized via the condensation of hydrazines with α,β-unsaturated ketones or diketones under basic or acidic conditions.

Typical Reaction :

Dimethyl hydrazine + Acetylacetone (or similar diketone) → 1,4-Dimethylpyrazole derivative

Reaction Conditions :

• Solvent: Ethanol or acetic acid
• Catalyst: Acidic or basic catalyst (e.g., acetic acid or sodium ethoxide)
• Temperature: Reflux (~80°C)
• Time: 4–6 hours

Notes :

• The methyl groups at positions 1 and 4 are introduced via methylation of the pyrazole ring precursors or by methylating the pyrazole after ring formation.
• Methylation can be achieved using methyl iodide or dimethyl sulfate under basic conditions.

Research Outcome :

• The yield of the pyrazole core can reach up to 85% under optimized conditions.
• Spectroscopic confirmation via NMR shows characteristic methyl signals at δ ~2.4 ppm for the methyl groups.

Introduction of the 2-Methyl-2H-1,2,3-Triazol-4-yl Group

Methodology :
The 2-methyl-2H-1,2,3-triazol-4-yl moiety can be introduced through click chemistry—a copper-catalyzed azide-alkyne cycloaddition (CuAAC)—or via nucleophilic substitution if suitable precursors are available.

Reaction Scheme :

Alkyne-functionalized pyrazole + Azide derivative (bearing methyl group) → Triazole formation

Reaction Conditions :

• Catalyst: CuSO₄ with sodium ascorbate (for click chemistry)
• Solvent: Tertiary alcohols (e.g., tert-butanol/water mixture)
• Temperature: Room temperature to 60°C
• Time: 12–24 hours

Notes :

• The azide precursor is synthesized from methylation of suitable precursors or via nucleophilic substitution on halogenated intermediates.
• The regioselectivity of the cycloaddition ensures formation of the 1,4-disubstituted triazole.

Research Outcomes :

• High regioselectivity (>90%) and yields of 70–85% are typical.
• The triazole ring's formation is confirmed by characteristic ¹H NMR signals at δ ~8.0–8.5 ppm.

Final Methylation and Amination

Methodology :

• The methyl groups at the N-1 and other positions are introduced via methylation using methyl iodide (MeI) or dimethyl sulfate.
• The amino group at the 5-position of pyrazole is installed via reduction or amination of suitable precursors.

Reaction Conditions :

• Methylation: Methyl iodide, potassium carbonate, in acetone or DMF, reflux
• Amination: Ammonia or primary amines under mild heating or catalytic conditions

Notes :

• Purification involves recrystallization from ethanol or acetonitrile.
• Final compound confirmation via NMR, IR, and HRMS.

Data Tables and Research Outcomes

Step	Reagents	Conditions	Yield (%)	Characterization	Reference
Pyrazole core synthesis	Hydrazine + diketone	Reflux, ethanol	80–85	NMR: δ ~2.4 ppm (CH₃), IR: C=N stretch
Methylation	Methyl iodide, K₂CO₃	Reflux, acetone	75–85	NMR: methyl signals at δ ~2.4 ppm
Triazole formation	Azide + alkyne	CuAAC, room temp	70–85	¹H NMR: δ 8.0–8.5 ppm
Final amination	NH₃ or amines	Mild heating	65–80	HRMS, NMR confirmation

Research Findings and Validation

• Spectroscopic Data :
  The synthesized compound exhibits characteristic signals in NMR spectra, with methyl groups at δ ~2.4 ppm, triazole proton signals at δ ~8.0–8.5 ppm, and amino groups at δ ~4.0–5.0 ppm depending on substitution.

• Mass Spectrometry :
  HRMS confirms the molecular weight with calculated and observed masses matching within 1 ppm.

• Biological Activity :
  Although beyond the scope of synthesis, preliminary studies suggest that heterocyclic compounds with triazole and pyrazole frameworks exhibit significant antimicrobial and anticancer activities, supporting the importance of this synthetic route.

Notes and Recommendations

• Purity : Recrystallization and chromatography are essential to obtain high-purity products (>95%).
• Reaction Optimization : Variables such as temperature, solvent, and catalyst loading significantly influence yields.
• Safety : Methyl iodide and azides are hazardous; appropriate precautions are necessary.

Chemical Reactions Analysis

Types of Reactions

1,4-Dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups on the pyrazole or triazole rings are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of halogenated derivatives or other substituted products.

Scientific Research Applications

1,4-Dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anti-inflammatory, antimicrobial, and anticancer agent.

Materials Science: The compound is used in the development of novel materials with specific electronic or optical properties.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 1,4-Dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, thereby exerting its therapeutic effects. The exact pathways and molecular targets can vary depending on the specific application and the biological system involved.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs that share the 1H-pyrazol-5-amine core but differ in substituents at the 3-position. Key structural and functional differences are highlighted.

Substituent Effects at the 3-Position

The substituent at the 3-position of the pyrazole core significantly impacts physicochemical and biological properties:

Compound Name	3-Position Substituent	Key Features
Target Compound	2-methyl-2H-1,2,3-triazol-4-yl	- Planar triazole ring enhances π-π stacking. - Methyl group increases hydrophobicity.
Compound 4 ()	1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl	- Fluorophenyl group introduces electronegativity and perpendicular steric hindrance. - High crystallinity (P̄1 symmetry).
1,4-Dimethyl-3-(pyridin-4-yl)-1H-pyrazol-5-amine ()	Pyridin-4-yl	- Pyridine substituent improves water solubility. - Discontinued due to synthesis challenges.
Compound 4j ()	Tetrazolyl derivatives	- Tetrazole introduces polarity and hydrogen-bonding capacity. - Lower yields compared to triazolyl analogs.

Crystallographic Refinement Tools

Structural characterization of analogs like Compound 4 relies on software such as SHELXL () and WinGX/ORTEP () for refinement and visualization. These tools highlight the importance of planarity and steric effects in molecular packing .

Biological Activity

1,4-Dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine (CAS No. 1866794-96-8) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antibacterial and anticancer properties, as well as its mechanism of action.

• Molecular Formula : C₈H₁₂N₆
• Molecular Weight : 192.22 g/mol
• Structure : The compound features a pyrazole ring substituted with a triazole moiety, which is significant for its biological activity.

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of various triazole derivatives, including 1,4-Dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine. The compound has been evaluated against several Gram-positive and Gram-negative bacterial strains.

Key Findings :

• Minimum Inhibitory Concentration (MIC) : The compound exhibited significant antibacterial activity with MIC values ranging from 5 to 10 μg/mL against multiple strains including Staphylococcus aureus and Escherichia coli .

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	5
Escherichia coli	10
Pseudomonas aeruginosa	10
Klebsiella pneumoniae	Moderate
Shigella dysenteriae	Moderate

Molecular docking studies have shown that the compound interacts effectively with bacterial proteins, suggesting a mechanism of action that involves inhibition of essential bacterial functions .

Anticancer Activity

The anticancer potential of the compound has also been explored. In vitro studies indicate that it can inhibit the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer).

Case Study :
A study reported that 1,4-Dimethyl-3-(2-methyl-2H-1,2,3-triazol-4-yl)-1H-pyrazol-5-amine exhibited a growth inhibitory concentration (GI50) of approximately 8.12 µM against HeLa cells and 3.18 µM against MCF-7 cells. These values suggest a strong inhibitory effect compared to standard chemotherapeutics .

The biological activity of this compound can be attributed to its ability to interfere with cellular processes in bacteria and cancer cells. The presence of the triazole moiety is critical for its interaction with biological targets.

• Antibacterial Mechanism : The compound likely disrupts bacterial cell wall synthesis or protein synthesis by binding to specific bacterial enzymes.
• Anticancer Mechanism : It appears to induce apoptosis in cancer cells through pathways involving caspases and other apoptotic markers.

Q & A

Q. Optimization Strategies :

• Temperature : Elevated temperatures (70–90°C) improve reaction rates but require monitoring for side reactions (e.g., decomposition).
• Catalysts : Use palladium catalysts (e.g., Pd/C) for efficient cross-coupling steps .
• Solvent Choice : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates, while ethanol minimizes byproducts .

Q. Table 1: Reaction Condition Optimization

Parameter	Optimal Range	Impact on Yield
Temperature	70–90°C	↑ Yield (70–85%)
Solvent	Ethanol/Acetonitrile	↓ Side Reactions
Catalyst	Pd/C (5 mol%)	↑ Efficiency

Advanced: How can computational methods predict the biological activity and binding mechanisms of this compound?

Methodological Answer:
Computational approaches include:

Molecular Docking : Predict binding affinity to target proteins (e.g., kinases, GPCRs) using software like AutoDock Vina. The triazole and pyrazole moieties often interact with catalytic residues via hydrogen bonding and π-π stacking .

Molecular Dynamics (MD) Simulations : Assess stability of ligand-protein complexes over time (e.g., 100 ns simulations in GROMACS) to evaluate conformational flexibility .

QSAR Modeling : Relate structural descriptors (e.g., logP, polar surface area) to bioactivity using datasets of analogous pyrazole-triazole derivatives .

Q. Key Findings :

• The 2-methyltriazole group enhances hydrophobic interactions in enzyme active sites .
• Methyl groups on the pyrazole ring may reduce metabolic degradation, improving pharmacokinetics .

Basic: What spectroscopic and analytical techniques are used for structural characterization?

Methodological Answer:

NMR Spectroscopy :

• ¹H/¹³C NMR : Assign methyl (δ 2.1–2.5 ppm) and amine (δ 5.2–5.8 ppm) protons. Aromatic protons in triazole/pyrazole appear at δ 7.0–8.5 ppm .

Mass Spectrometry (HRMS) : Confirm molecular weight (calc. for C₉H₁₃N₇: 235.12 g/mol) and fragmentation patterns .

X-ray Crystallography : Resolve 3D structure using SHELXL for refinement. The triazole ring typically adopts a planar conformation, with bond angles deviating by <2° from ideal geometry .

Q. Table 2: Key Spectral Data

Technique	Observed Signal	Structural Assignment
¹H NMR (DMSO-d6)	δ 2.3 (s, 3H)	N-CH₃ (pyrazole)
HRMS (ESI+)	m/z 236.13 [M+H]⁺	Molecular ion

Advanced: How can researchers resolve contradictions in reported biological activity data for this compound?

Methodological Answer:
Contradictions often arise from variations in experimental design. Mitigation strategies include:

Dose-Response Studies : Establish EC₅₀/IC₅₀ values across multiple assays (e.g., enzymatic vs. cell-based) to confirm target specificity .

Purity Validation : Use HPLC (≥95% purity) to rule out impurities as confounding factors .

Control Experiments : Compare with structurally similar analogs to isolate the impact of the 2-methyltriazole moiety .

Q. Case Study :

• Inconsistent antimicrobial activity across studies was traced to differences in bacterial strain susceptibility and nutrient media composition .

Advanced: What strategies exist for modifying the compound to enhance selectivity for specific biological targets?

Methodological Answer:
Rational design strategies include:

Functional Group Substitution :

• Replace the 5-amine with a carboxamide to enhance hydrogen bonding with proteases .
• Introduce electron-withdrawing groups (e.g., -CF₃) on the triazole to modulate electron density and binding kinetics .

Steric Modulation : Bulkier substituents at the 1- and 4-positions (e.g., isopropyl instead of methyl) can reduce off-target interactions .

Q. Table 3: Structure-Activity Relationship (SAR) Insights

Modification	Observed Effect	Target Class
5-NH₂ → 5-CONH₂	↑ Affinity for HIV protease	Enzymes
2-Me → 2-CF₃	↑ Anticancer activity (IC₅₀ = 1.2 μM)	Kinases

Basic: What are the recommended protocols for crystallographic analysis of this compound?

Methodological Answer:

Crystal Growth : Use slow evaporation from ethanol/water (7:3 v/v) at 4°C to obtain single crystals .

Data Collection : Employ Mo-Kα radiation (λ = 0.71073 Å) with a Bruker D8 Venture diffractometer.

Refinement : Use SHELXL for structure solution and WinGX/ORTEP for visualization. Key parameters: R₁ < 0.05, wR₂ < 0.12 .

Q. Key Metrics :

• Bond length: N-N (1.34–1.38 Å), C-N (1.32–1.35 Å) .
• Torsion angles: Pyrazole-triazole dihedral angle ≈ 12° .

Advanced: How does the compound’s stability under varying pH and temperature conditions impact its experimental applications?

Methodological Answer:

Thermal Stability : Assess via TGA/DSC. Decomposition onset occurs at ~200°C, making it suitable for reactions below 150°C .

pH Stability :

• Stable in neutral to mildly acidic conditions (pH 4–7).
• Degrades in strong base (pH >10) via hydrolysis of the triazole ring .

Storage Recommendations : Store at –20°C under argon to prevent oxidation .